Cas no 1805424-31-0 (3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid
• CAS No: 1805424-31-0
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893291
• Update Time: 2025-10-31

3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)3-1-5(11)13-6(8(14)15)4(3)2-12/h1,7H,2,12H2,(H,14,15)
• InChI Key： RERXPQMGWGHTNH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(=O)O)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid

Professional Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0)

3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid, identified by the CAS number 1805424-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of an aminomethyl group, a difluoromethyl substituent, and an iodopyridine core, contribute to its unique chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The aminomethyl side chain at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, nucleophilic substitutions, and coupling reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The difluoromethyl group at the 4-position is another key structural element that influences the electronic properties of the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds attractive candidates for drug discovery programs. Additionally, the iodopyridine core provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

Recent advancements in pharmaceutical research have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that pyridine-based scaffolds exhibit potent activity against a range of biological targets, including kinases, receptors, and enzymes. The compound 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0) has been explored in several preclinical studies as a potential lead compound for developing small-molecule inhibitors. Its unique structural features make it a versatile building block for generating libraries of compounds with tailored biological profiles.

In particular, the combination of an aminomethyl group and an iodinated pyridine ring allows for facile diversification through orthogonal functionalization strategies. This flexibility is crucial for optimizing pharmacokinetic properties and minimizing off-target effects. The difluoromethyl moiety further enhances the compound's appeal by improving its lipophilicity and reducing susceptibility to metabolic degradation. These attributes have positioned this compound as a promising candidate for further investigation in both academic and industrial settings.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include halogenation reactions at specific positions on the pyridine ring, followed by nucleophilic substitution with an amine source to introduce the aminomethyl functionality. The introduction of the difluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. Each step must be carefully optimized to minimize side reactions and byproduct formation.

Recent research has also explored computational methods to predict and enhance the reactivity of this compound during synthesis. Molecular modeling techniques have been employed to identify optimal reaction pathways and predict the outcomes of different synthetic strategies. These computational approaches have accelerated the discovery process by allowing researchers to screen numerous possibilities before conducting experimental work.

Beyond its synthetic utility, 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0) has shown promise in several biological assays. Initial studies have indicated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. The presence of both an amine group and an iodine atom provides multiple points for interaction with biological targets, suggesting potential applications as a dual-action therapeutic agent.

The pharmaceutical industry has increasingly recognized the value of fluorinated pyridines in drug development due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The structural motif present in 3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0) aligns well with these trends, making it a compelling candidate for further exploration.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-6-iodopyridine-2-carboxylic acid (CAS No. 1805424-31-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug discovery. Its unique combination of functional groups makes it an ideal candidate for further investigation into novel therapeutic agents targeting various diseases.